gp100 (175-189)
Description
Melanocyte protein PMEL; gp100; pmel 17
Scientific Research Applications
1. T-Cell-Based Immunotherapy
The melanocyte-associated antigen gp100, specifically the epitope gp100(175-189), plays a crucial role in T-cell-based immunotherapy for malignant melanoma. It is identified as a helper T-cell epitope, restricted by HLA-DR53 and DQw6 alleles. This epitope, along with others from gp100, covers a significant portion of the human population, suggesting its potential in peptide vaccines to enhance antitumor CTL responses (Kobayashi, Lu, & Celis, 2001).
2. Epitope Recognition for Immunotherapy
Peripheral blood lymphocytes sensitized in vitro with synthetic peptides from gp100, including gp100(175-189), can generate potent CTLs capable of targeting melanoma cells. This epitope-specific CTL activation is crucial for antigen-specific immunotherapy in melanoma patients, demonstrating the immunogenic potential of gp100-derived peptides (Salgaller, Afshar, Marincola, Rivoltini, Kawakami, & Rosenberg, 1995).
3. Melanocyte Lineage-Specific Antigen Recognition
The gp100 antigen, including the gp100(175-189) region, is recognized by melanoma-derived tumor-infiltrating lymphocytes (TILs), indicating its role as a target for specific immunotherapy against melanoma. This antigen, highly expressed in melanocytic cells, becomes a focal point for CTL-based targeted therapies (Bakker, Schreurs, de Boer, Kawakami, Rosenberg, Adema, & Figdor, 1994).
properties
Product Name |
gp100 (175-189) |
|---|---|
sequence |
GRAMLGTHTMEVTVY |
source |
Homo sapiens (human) |
storage |
Common storage 2-8℃, long time storage -20℃. |
synonym |
Melanocyte protein PMEL (175-189); gp100 (175-189) |
Origin of Product |
United States |
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